4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
Overview
Description
4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid, also known as MBOCA, is a chemical compound that has been widely studied for its potential applications in various scientific fields. MBOCA is a white crystalline powder that is soluble in water and other polar solvents. It has a molecular weight of 195.2 g/mol and a melting point of 203-205 °C.
Scientific Research Applications
Synthesis and Peptidomimetic Building Blocks 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid and its derivatives are extensively used in chemical synthesis. For instance, they serve as intermediates in the stereoselective synthesis of various carboxylic acids, carboxylates, and carboxamides. These compounds have been explored for their potential as peptidomimetic building blocks, which are important in the development of peptide-like molecules for therapeutic purposes (Hrast, Mrcina, & Kikelj, 1999).
Innovative Synthesis Methods New methods for synthesizing benzoxazine derivatives, including 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid, have been a focus of research. These methods often involve starting materials like 2-aminophenol and employ one-pot reactions to produce various benzoxazine derivatives, highlighting the flexibility and adaptability of these compounds in synthetic chemistry (詹淑婷, 2012).
Biocatalytic Applications The derivatives of 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid have been used in lipase-catalyzed resolution studies. These studies involve understanding how enzymes like lipases can selectively catalyze the formation of specific enantiomers of a compound, which is crucial in the production of enantiomerically pure pharmaceuticals (Prasad et al., 2006).
Microwave-Catalyzed Synthesis Research has also delved into the microwave-catalyzed synthesis of benzoxazine derivatives. This approach significantly enhances the reaction rate and yield, demonstrating the efficacy of microwave irradiation in chemical synthesis, particularly for the production of pyrazol-5-ones (Dabholkar & Gavande, 2003).
Antibacterial Activity Some studies have explored the antibacterial properties of benzoxazine analogues. These compounds, synthesized from 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid and other derivatives, have shown promising results against various bacterial strains, highlighting their potential use in developing new antibacterial agents (Kadian, Maste, & Bhat, 2012).
Catalysis and Polymer Science The compound and its derivatives are also significant in polymer science. For example, its reaction with carboxylic acids and phenols as catalysts has been studied, contributing to our understanding of polymer curing processes and material science (Dunkers & Ishida, 1999).
properties
IUPAC Name |
4-methyl-2,3-dihydro-1,4-benzoxazine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-11-6-9(10(12)13)14-8-5-3-2-4-7(8)11/h2-5,9H,6H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSVIRLKDUUXSTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(OC2=CC=CC=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90445683 | |
Record name | 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90445683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid | |
CAS RN |
212578-38-6 | |
Record name | 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90445683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.